Cas no 2138036-12-9 (4-(3-amino-4-propylphenyl)thiophene-2-carbaldehyde)

• Product Name: 4-(3-amino-4-propylphenyl)thiophene-2-carbaldehyde
• CAS No: 2138036-12-9
• MF: C₁₄H₁₅NOS
• MW: 245.340002298355
• CID: 6223228
• PubChem ID: 165490144
• Update Time: 2025-05-20

4-(3-amino-4-propylphenyl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-4-propylphenyl)thiophene-2-carbaldehyde
• EN300-1142363
• 2138036-12-9

• Inchi： 1S/C14H15NOS/c1-2-3-10-4-5-11(7-14(10)15)12-6-13(8-16)17-9-12/h4-9H,2-3,15H2,1H3
• InChI Key： BMUBWVVEDVIMJQ-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)C1C=CC(=C(C=1)N)CCC

Computed Properties

• Exact Mass: 245.08743528g/mol
• Monoisotopic Mass: 245.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 71.3Ų

Additional information on 4-(3-amino-4-propylphenyl)thiophene-2-carbaldehyde

Chemical Profile of 4-(3-amino-4-propylphenyl)thiophene-2-carbaldehyde (CAS No. 2138036-12-9)

4-(3-amino-4-propylphenyl)thiophene-2-carbaldehyde is a structurally intriguing compound belonging to the thiophene derivatives, characterized by its unique pharmacophoric features that make it a promising candidate in the realm of medicinal chemistry. The compound’s molecular framework, featuring a thiophene core linked to an aromatic ring substituted with amino and propyl groups, positions it as a versatile scaffold for further chemical manipulation and biological evaluation. This introduction delves into the chemical properties, potential applications, and recent advancements in the study of this compound.

The molecular structure of 4-(3-amino-4-propylphenyl)thiophene-2-carbaldehyde encompasses a thiophene ring at its core, which is a heterocyclic aromatic compound containing sulfur. This thiophene unit is connected to a benzene ring through an amine linkage at the 3-position and a propyl group at the 4-position of the benzene ring. The aldehyde functional group (-CHO) is attached to the 2-position of the thiophene ring, providing a reactive site for further chemical transformations. Such structural features endow the compound with potential interactions with biological targets, making it an attractive molecule for drug discovery efforts.

From a chemical perspective, 4-(3-amino-4-propylphenyl)thiophene-2-carbaldehyde exhibits notable reactivity due to the presence of both the aldehyde and amine functional groups. The aldehyde moiety can participate in condensation reactions with various nucleophiles, including amino acids, sugars, and other heterocyclic compounds, facilitating the synthesis of more complex molecules. On the other hand, the amino group can engage in hydrogen bonding interactions and undergo acylation or alkylation reactions, further expanding its synthetic utility. These reactivity patterns have been exploited in several synthetic pathways aimed at constructing more intricate scaffolds for pharmacological exploration.

Recent studies have highlighted the potential of thiophene derivatives as bioactive molecules across multiple therapeutic areas. The structural motif of 4-(3-amino-4-propylphenyl)thiophene-2-carbaldehyde shares similarities with several known pharmacologically active compounds, suggesting that it may exhibit relevant biological activities. For instance, thiophene-based compounds have been reported to possess antimicrobial, anti-inflammatory, and anticancer properties. The presence of both aromatic and heterocyclic rings in this molecule enhances its capacity to interact with biological targets such as enzymes and receptors.

In particular, the aldehyde group in 4-(3-amino-4-propylphenyl)thiophene-2-carbaldehyde serves as a key pharmacophoric element that can be modified to fine-tune biological activity. Aldehydes are well-known for their ability to form Schiff bases with various nitrogen-containing heterocycles or amino acids, leading to compounds with enhanced binding affinity and selectivity. This transformation has been widely utilized in the development of novel drugs targeting neurological disorders, such as Alzheimer’s disease and Parkinson’s disease.

The amine group at the para position relative to the propyl-substituted benzene ring in 4-(3-amino-4-propylphenyl)thiophene-2-carbaldehyde also contributes significantly to its pharmacological potential. Amines are crucial pharmacophores in medicinal chemistry due to their ability to form hydrogen bonds with biological targets. This property has been leveraged in designing molecules that interact selectively with enzymes such as kinases or proteases, which are often implicated in various diseases.

Moreover, the propyl substituent on the benzene ring introduces steric bulk and may influence both solubility and metabolic stability of derivative compounds. Propyl-substituted aromatic compounds have been explored in drug development for their ability to modulate receptor binding affinity while minimizing off-target effects. This balance between potency and selectivity is critical for achieving therapeutic efficacy while maintaining safety profiles.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 4-(3-amino-4-propylphenyl)thiophene-2-carbaldehyde with greater accuracy before conducting costly experimental assays. Molecular docking simulations have been employed to evaluate potential interactions between this compound and various biological targets, including protein kinases and transcription factors. These studies have provided valuable insights into possible mechanisms of action and have guided subsequent synthetic modifications aimed at optimizing bioactivity.

In vitro studies have begun to elucidate the pharmacological profile of derivatives inspired by 4-(3-amino-4-propylphenyl)thiophene-2-carbaldehyde. Initial experiments suggest that certain modifications at the aldehyde or amine positions can significantly enhance binding affinity to specific targets. For example, condensation reactions between this aldehyde derivative and amino acids have yielded novel Schiff base compounds that exhibit potent inhibitory effects against certain kinases involved in cancer progression.

The integration of machine learning techniques has further accelerated the discovery process by identifying novel structural motifs within existing datasets. These computational approaches have helped identify potential lead compounds based on structural similarity to known bioactive molecules while avoiding known toxicities or adverse effects associated with certain structural features.

The future prospects for 4-(3-amino-4-propylphenyl)thiophene-2-carbaldehyde lie in its exploration as a starting material for more complex drug candidates through combinatorial chemistry libraries or parallel synthesis strategies. By systematically varying substituents around both aromatic rings while maintaining key pharmacophoric elements intact (such as maintaining both an aldehyde group on one ring along with an amine linkage), researchers can generate diverse libraries amenable to high-throughput screening campaigns aimed at identifying next-generation therapeutics.

In conclusion, 4-(3-amino-4-propylphenyl)thiophene-2-carbaldehyde(CAS No.,2138036 -12 -9 ) represents an intriguing scaffold within medicinal chemistry due not only its unique structural features but also its synthetic versatility .Ongoing research continues uncover new ways this molecule could contribute towards addressing unmet medical needs across multiple disease indications .As our understanding grows regarding how best utilize such versatile building blocks ,we anticipate seeing more derivatives entering clinical development pipelines soon .